Cas no 1987057-96-4 (4-isopropyl-2-pyrimidinol hydrochloride)

• Product Name: 4-isopropyl-2-pyrimidinol hydrochloride
• CAS No: 1987057-96-4
• MDL: MFCD26959415
• CID: 4632778
• Update Time: 2025-05-26

4-isopropyl-2-pyrimidinol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-isopropyl-2-pyrimidinol hydrochloride

• MDL： MFCD26959415
• Inchi： InChI=1S/C7H10N2O.ClH/c1-5(2)6-3-4-8-7(10)9-6;/h3-5H,1-2H3,(H,8,9,10);1H
• InChI Key： MEWGPNZSMKKXQO-UHFFFAOYSA-N
• SMILES： CC(C)C1=NC(=NC=C1)O.Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1

Additional information on 4-isopropyl-2-pyrimidinol hydrochloride

Research Brief on 4-Isopropyl-2-pyrimidinol Hydrochloride (CAS: 1987057-96-4): Recent Advances and Applications

4-Isopropyl-2-pyrimidinol hydrochloride (CAS: 1987057-96-4) is a chemically synthesized pyrimidine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and antimicrobial agents. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

One of the most notable advancements in the study of 4-isopropyl-2-pyrimidinol hydrochloride is its application in the synthesis of kinase inhibitors. Kinases play a critical role in cellular signaling pathways, and their dysregulation is often associated with various diseases, including cancer and inflammatory disorders. Recent research has demonstrated that derivatives of 4-isopropyl-2-pyrimidinol hydrochloride exhibit potent inhibitory activity against specific kinases, such as EGFR (epidermal growth factor receptor) and CDK (cyclin-dependent kinase). These findings suggest that this compound could serve as a valuable scaffold for the development of novel targeted therapies.

In addition to its role in kinase inhibition, 4-isopropyl-2-pyrimidinol hydrochloride has also been investigated for its antimicrobial properties. A 2023 study published in the Journal of Medicinal Chemistry reported that this compound exhibits broad-spectrum activity against both Gram-positive and Gram-negative bacteria, including methicillin-resistant Staphylococcus aureus (MRSA) and Escherichia coli. The study further elucidated the mechanism of action, revealing that the compound disrupts bacterial cell wall synthesis by inhibiting key enzymes involved in peptidoglycan biosynthesis. These results highlight its potential as a lead compound for the development of new antibiotics.

The synthetic routes for 4-isopropyl-2-pyrimidinol hydrochloride have also been optimized in recent years. A 2022 study in Organic Process Research & Development described a scalable and cost-effective method for its production, utilizing a one-pot reaction with improved yield and purity. This advancement is particularly significant for industrial-scale applications, as it reduces production costs and enhances the feasibility of large-scale manufacturing. Furthermore, the study emphasized the importance of green chemistry principles in the synthesis process, minimizing the use of hazardous reagents and solvents.

Despite these promising developments, challenges remain in the clinical translation of 4-isopropyl-2-pyrimidinol hydrochloride and its derivatives. Pharmacokinetic studies have indicated that the compound exhibits moderate bioavailability and requires further optimization to improve its metabolic stability and tissue distribution. Ongoing research is focused on structural modifications to enhance its drug-like properties while retaining its biological activity. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this compound into viable therapeutic agents.

In conclusion, 4-isopropyl-2-pyrimidinol hydrochloride (CAS: 1987057-96-4) represents a versatile and promising compound in the field of chemical biology and drug discovery. Its applications in kinase inhibition and antimicrobial therapy, coupled with advances in synthetic methodologies, underscore its potential as a key player in the development of next-generation therapeutics. Future research should prioritize addressing the pharmacokinetic limitations and exploring its efficacy in preclinical models to pave the way for clinical trials.